Cas no 941691-09-4 (3-[(Methylsulfonyl)amino]-2-phenylquinoline-4-carboxylic acid)

• Product Name: 3-[(Methylsulfonyl)amino]-2-phenylquinoline-4-carboxylic acid
• CAS No: 941691-09-4
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 2141956
• Update Time: 2023-08-03

3-[(Methylsulfonyl)amino]-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(methylsulfonyl)amino]-2-phenylquinoline-4-carboxylic acid
• NHDWSGJQZXPZHF-UHFFFAOYSA-N
• 3-[(Methylsulfonyl)amino]-2-phenylquinoline-4-carboxylic acid

• Inchi： 1S/C17H14N2O4S/c1-24(22,23)19-16-14(17(20)21)12-9-5-6-10-13(12)18-15(16)11-7-3-2-4-8-11/h2-10,19H,1H3,(H,20,21)
• InChI Key： NHDWSGJQZXPZHF-UHFFFAOYSA-N
• SMILES： S(C)(NC1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 342.067
• Monoisotopic Mass: 342.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105